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CAS No.: 50868-74-1

Cat. No.: B113478

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(3-methoxy-2-
methylphenyl)acetamide, a substituted aromatic amide of interest in chemical synthesis and
potential pharmaceutical applications. This document will detail its chemical properties, a
validated synthesis protocol, analytical characterization methods, and a discussion of its
structural context, providing a foundational resource for researchers.

Core Molecular Attributes

N-(3-methoxy-2-methylphenyl)acetamide is a derivative of acetamide and 3-methoxy-2-
methylaniline. Its core structure consists of an acetamide group linked to a phenyl ring, which is
substituted with both a methoxy and a methyl group at the 3- and 2-positions, respectively.

Chemical Structure and Properties

The fundamental properties of N-(3-methoxy-2-methylphenyl)acetamide are summarized in
the table below. The molecular weight is a critical parameter for any experimental work, directly
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impacting reagent stoichiometry and analytical interpretations.

Property Value Source
Molecular Formula C10H13NO2 Calculated
Molecular Weight 179.22 g/mol [1]

N-(3-methoxy-2-
methylphenyl)acetamide

IUPAC Name

The molecular weight is derived from its chemical formula, C10H13NOz2, which is consistent for
all isomers with this formula, including the 4-methoxy-2-methylphenyl isomer[1].

Diagram of the Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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